Cas no 1017329-96-2 (3-cyclopropyl-3-phenylpropanoic acid)
3-cyclopropyl-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, β-cyclopropyl-
- 3-cyclopropyl-3-phenylpropanoic acid
- EN300-218407
- SCHEMBL22534357
- 1017329-96-2
- AS-871/43476852
- Benzenepropanoic acid, beta-cyclopropyl-
- MFCD09889681
- 863-568-6
- SQB32996
- Benzenepropanoicacid,beta-cyclopropyl-
- AKOS006313633
-
- MDL: MFCD09889681
- Inchi: 1S/C12H14O2/c13-12(14)8-11(10-6-7-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,13,14)
- InChI Key: LYEFZEPKODJVHX-UHFFFAOYSA-N
- SMILES: OC(CC(C1C=CC=CC=1)C1CC1)=O
Computed Properties
- Exact Mass: 190.09938g/mol
- Monoisotopic Mass: 190.09938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 190.24g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3-cyclopropyl-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-218407-0.05g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 0.05g |
$84.0 | 2023-09-16 | |
| Enamine | EN300-218407-0.1g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 0.1g |
$124.0 | 2023-09-16 | |
| Enamine | EN300-218407-0.25g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 0.25g |
$178.0 | 2023-09-16 | |
| Enamine | EN300-218407-0.5g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 0.5g |
$331.0 | 2023-09-16 | |
| Enamine | EN300-218407-1.0g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-218407-2.5g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 2.5g |
$867.0 | 2023-09-16 | |
| Enamine | EN300-218407-5.0g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 5.0g |
$1280.0 | 2023-02-22 | |
| Enamine | EN300-218407-10.0g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 10.0g |
$1900.0 | 2023-02-22 | |
| Enamine | EN300-218407-1g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 1g |
$442.0 | 2023-09-16 | |
| Enamine | EN300-218407-5g |
3-cyclopropyl-3-phenylpropanoic acid |
1017329-96-2 | 95% | 5g |
$1280.0 | 2023-09-16 |
3-cyclopropyl-3-phenylpropanoic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-cyclopropyl-3-phenylpropanoic acid
3-Cyclopropyl-3-phenylpropanoic Acid (CAS No. 1017329-96-2): A Comprehensive Overview of Its Properties and Applications
3-Cyclopropyl-3-phenylpropanoic acid (CAS No. 1017329-96-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenyl functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, C12H14O2, combines aromatic and aliphatic properties, making it a versatile building block for drug discovery and development.
The growing interest in 3-cyclopropyl-3-phenylpropanoic acid is partly driven by its potential applications in designing small-molecule inhibitors and metabolically stable compounds. Researchers are increasingly exploring its role in modulating enzymatic activity and targeting specific pathways, such as those involved in inflammation and metabolic disorders. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are critical for achieving desired pharmacological effects.
From a synthetic perspective, CAS No. 1017329-96-2 is often utilized in multistep organic synthesis due to its reactive carboxyl group and sterically constrained cyclopropyl ring. These features enable chemists to introduce structural diversity into lead compounds, a strategy highly valued in modern drug optimization projects. Recent studies have highlighted its utility in creating prodrugs and bioconjugates, further expanding its relevance in biopharmaceutical applications.
In the context of green chemistry, 3-cyclopropyl-3-phenylpropanoic acid has also been investigated for its compatibility with sustainable synthetic methods. For instance, catalytic hydrogenation and microwave-assisted reactions have been employed to enhance its production efficiency while minimizing environmental impact. This resonates with the broader industry shift toward eco-friendly synthesis and reduced carbon footprint practices.
Another area of exploration for 3-phenylpropanoic acid derivatives is their potential role in nutraceuticals and cosmeceuticals. The compound's structural motifs are found in naturally occurring molecules with antioxidant and anti-aging properties, making it a candidate for inclusion in skincare formulations. This connection to consumer health trends underscores its cross-disciplinary appeal.
For researchers sourcing CAS 1017329-96-2, quality and purity are paramount. Reputable suppliers typically provide detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with stringent regulatory standards. This is particularly important for applications in GMP-compliant manufacturing and preclinical studies, where impurities can significantly impact experimental outcomes.
Looking ahead, the demand for 3-cyclopropyl-3-phenylpropanoic acid is expected to rise alongside advancements in fragment-based drug design and computational chemistry. Its molecular rigidity and functional group compatibility position it as a key player in the development of next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in organic and medicinal chemistry.
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